Cas no 62613-68-7 (Phenol, 2-methoxy-4-(6-methyl-1H-indol-2-yl)-)

• Product Name: Phenol, 2-methoxy-4-(6-methyl-1H-indol-2-yl)-
• CAS No: 62613-68-7
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 438223
• PubChem ID: 20308111
• Update Time: 2025-04-19

Phenol, 2-methoxy-4-(6-methyl-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-(6-methyl-1H-indol-2-yl)-
• 2-methoxy-4-(6-methyl-1H-indol-2-yl)phenol
• DTXSID70604933
• SCHEMBL11654168
• 62613-68-7

• Inchi： 1S/C16H15NO2/c1-10-3-4-11-8-14(17-13(11)7-10)12-5-6-15(18)16(9-12)19-2/h3-9,17-18H,1-2H3
• InChI Key： YCGGOLVVXYYIKF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CC2C=CC(C)=CC=2N1)O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.25